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Compound of Interest

Compound Name: Triphenylmethane

Cat. No.: B1682552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical identifier and core physical

properties of triphenylmethane, a fundamental aromatic hydrocarbon. The information

presented herein is intended to support research and development activities by providing

reliable data and standardized experimental methodologies.

Chemical Identification
Triphenylmethane, also known as 1,1',1''-Methylidynetris[benzene] or Tritan, is unequivocally

identified by the following Chemical Abstracts Service (CAS) Registry Number:

CAS Number: 519-73-3[1][2][3][4][5]

This unique numerical identifier is assigned to this specific chemical substance and should be

used for unambiguous identification in all scientific literature, databases, and regulatory

submissions.

Physical Properties of Triphenylmethane
Triphenylmethane is a colorless to light brown crystalline solid at room temperature. Its key

physical and chemical properties are summarized in the table below. These properties are

crucial for understanding its behavior in various chemical and physical processes, including its

suitability as a solvent, its reactivity, and its handling requirements.
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Property Value Citations

Molecular Formula C₁₉H₁₆

Molecular Weight 244.33 g/mol

Melting Point 92-94 °C

Boiling Point 358-359 °C at 754-760 mmHg

Density 1.014 g/cm³ at 25 °C

Appearance Colorless solid

Solubility in Water Insoluble

Solubility in Organic Solvents

Soluble in nonpolar organic

solvents such as dioxane,

hexane, ethanol, acetone,

benzene, and chloroform.

Acidity (pKa) Approximately 31-33

Standardized Experimental Protocols
The accurate determination of physical properties is fundamental to chemical research. The

following section outlines the standard methodologies for measuring the key physical

properties of solid organic compounds like triphenylmethane.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. It is a critical indicator of purity.

Methodology: Capillary Method using a Melting Point Apparatus

Sample Preparation: A small amount of the finely powdered dry sample is introduced into a

capillary tube, which is then sealed at one end. The tube is tapped gently to pack the sample

to a height of 1-2 mm.
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Apparatus Setup: The capillary tube is placed in a melting point apparatus (such as a Mel-

Temp or Thiele tube). The apparatus is heated slowly.

Observation: The temperature at which the substance first begins to melt (T1) and the

temperature at which the last crystal disappears (T2) are recorded.

Reporting: The melting point is reported as a range (T1-T2). For a pure compound, this

range is typically narrow (0.5-1°C). Impurities tend to depress and broaden the melting point

range.

Boiling Point Determination
For high-boiling point solids like triphenylmethane, the boiling point is determined at a specific

pressure.

Methodology: Thiele Tube Method

Sample Preparation: A small amount of the liquid (if the solid is melted) is placed in a small

test tube. A capillary tube, sealed at the upper end, is inverted and placed inside the test

tube.

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

Heating and Observation: The Thiele tube is heated gently. As the temperature rises, a

stream of bubbles will emerge from the open end of the capillary tube. The heating is then

stopped.

Measurement: The temperature at which the liquid just begins to enter the capillary tube is

recorded as the boiling point. The barometric pressure should also be recorded.

Density Determination
The density of a solid can be determined by measuring its mass and the volume it displaces.

Methodology: Water Displacement Method

Mass Measurement: A sample of the solid is accurately weighed using an analytical balance.
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Volume Measurement: A graduated cylinder is partially filled with a liquid in which the solid is

insoluble (e.g., water for triphenylmethane, though a non-polar solvent would be more

appropriate given its solubility). The initial volume is recorded.

Displacement: The weighed solid is carefully submerged in the liquid in the graduated

cylinder. The final volume is recorded. The volume of the solid is the difference between the

final and initial volume readings.

Calculation: The density is calculated by dividing the mass of the solid by its volume.

Solubility Determination
Solubility is a qualitative or quantitative measure of the ability of a substance to dissolve in a

solvent.

Methodology: Shake-Flask Method

Preparation: A small, accurately weighed amount of the solid is placed in a test tube or flask.

Solvent Addition: A known volume of the solvent is added in small increments.

Mixing: After each addition, the mixture is vigorously agitated (shaken) at a constant

temperature.

Observation: The point at which the solid completely dissolves is noted. Solubility can be

expressed qualitatively (e.g., soluble, sparingly soluble, insoluble) or quantitatively (e.g., in

g/100 mL). For quantitative analysis, a saturated solution is prepared, and the concentration

of the dissolved solute is determined using an appropriate analytical technique.

Logical Workflow for Compound Characterization
The following diagram illustrates the logical workflow for the identification and characterization

of a chemical compound like triphenylmethane.
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Compound Identification & Properties

Property Details

Triphenylmethane

CAS Number
519-73-3

is identified by

Physical Properties

is characterized by

Molecular Weight
244.33 g/mol

Melting Point
92-94 °C

Boiling Point
358-359 °C

Density
1.014 g/cm³

Solubility
Insoluble in Water

Soluble in Organics

Click to download full resolution via product page

Caption: Logical relationship between triphenylmethane and its key identifiers and physical

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682552#triphenylmethane-cas-number-and-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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